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Compound of Interest

Compound Name: 2-Hydroxybutyl methacrylate

Cat. No.: B079437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations for 2-Hydroxybutyl methacrylate (HBMA). The information is intended to equip

researchers, scientists, and professionals in drug development with the necessary knowledge

to handle this chemical safely. Due to the limited availability of specific quantitative toxicological

data for 2-Hydroxybutyl methacrylate in the public domain, this guide also includes data on

structurally related and well-studied methacrylates, namely 2-Hydroxyethyl methacrylate

(HEMA) and 2-Hydroxypropyl methacrylate (HPMA), for comparative purposes and to infer

potential hazards.

Hazard Identification and Classification
2-Hydroxybutyl methacrylate is classified as a hazardous substance. The Globally

Harmonized System of Classification and Labelling of Chemicals (GHS) provides the following

classifications:

Skin Irritation (Category 2): Causes skin irritation.[1]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[1]

Eye Irritation (Category 2): Causes serious eye irritation.[1]
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Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1]

Acute Toxicity (Category 4): Harmful if swallowed, in contact with skin, or if inhaled.[2][3]

Toxicological Data
While specific LD50 (median lethal dose) and LC50 (median lethal concentration) values for 2-
Hydroxybutyl methacrylate are not readily available in public literature, its GHS classification

as "Acute Toxicity Category 4" for oral, dermal, and inhalation routes indicates that it is

considered harmful by these routes of exposure.[2][3]

For a comprehensive understanding of the potential toxicity, the following tables summarize the

GHS hazard classifications for a mixture of hydroxybutyl methacrylate isomers and the

available quantitative toxicological data for the related methacrylates, HEMA and HPMA.

Table 1: GHS Hazard Classification for Hydroxybutyl Methacrylate (Mixture of Isomers)

Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[2][3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][3]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[2][3]

Table 2: Summary of Acute Toxicological Data for HEMA and HPMA (Surrogate Data)
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Substance Test Species Route Value

2-Hydroxyethyl

methacrylate

(HEMA)

LD50 Rat Oral 5050 mg/kg[4][5]

LD50 Mouse Oral 3275 mg/kg[4]

LD50 Rabbit Dermal
>3000 mg/kg[5]

[6]

2-Hydroxypropyl

methacrylate

(HPMA)

LD50 Rat Oral 11200 mg/kg

LD50 Rabbit Dermal >5000 mg/kg[7]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Hydroxybutyl methacrylate is

crucial for safe handling and storage.

Table 3: Physical and Chemical Properties of 2-Hydroxybutyl Methacrylate

Property Value

Molecular Formula C₈H₁₄O₃[1]

Molecular Weight 158.19 g/mol [1]

Appearance Colorless liquid

IUPAC Name 2-hydroxybutyl 2-methylprop-2-enoate[1]

CAS Number 13159-51-8[1]

Experimental Protocols
Detailed experimental protocols for toxicological assessments of 2-Hydroxybutyl
methacrylate are not readily available. However, standardized guidelines from the
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Organisation for Economic Co-operation and Development (OECD) are typically followed.

Below are descriptions of common methodologies used for assessing the hazards associated

with methacrylates.

Skin Irritation/Corrosion
The potential for a substance to cause skin irritation is typically assessed using the OECD Test

Guideline 404 (Acute Dermal Irritation/Corrosion). This test involves applying the substance to

the shaved skin of a rabbit and observing for signs of erythema (redness) and edema (swelling)

over a period of time. In recent years, in vitro methods using reconstructed human epidermis

models (OECD TG 439) are increasingly used to reduce animal testing.

Preparation

Exposure & Observation Evaluation

Test Substance Application
(0.5 mL liquid or 0.5 g solid)

Application to Skin
(Gauze patch)

Test Animal Preparation
(Albino Rabbit, clipped fur)

Exposure Period
(Up to 4 hours)

Observation Period
(Up to 14 days)

Scoring of Erythema & Edema
(Draize Scale) Classification of Irritancy

Click to download full resolution via product page

In vivo skin irritation testing workflow.

Eye Irritation/Serious Eye Damage
The potential for a substance to cause eye irritation or serious eye damage is assessed using

the OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). This involves instilling the test

substance into the eye of a rabbit and observing for effects on the cornea, iris, and conjunctiva.

In vitro alternatives, such as the Bovine Corneal Opacity and Permeability (BCOP) test (OECD

TG 437) and tests using reconstructed human cornea-like epithelium (OECD TG 492), are now

widely used.[8]
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Preparation

Observation Evaluation

Test Substance Instillation
(0.1 mL liquid or 0.1 g solid)

Observation at 1, 24, 48, 72 hours
and up to 21 days

Test Animal Preparation
(Albino Rabbit)

Scoring of Corneal Opacity,
Iris Lesions, Conjunctival Redness

and Chemosis

Classification of Irritancy
(e.g., GHS Categories)

Click to download full resolution via product page

In vivo eye irritation testing workflow.

Skin Sensitization
The potential for a substance to cause skin sensitization is commonly evaluated using the

Guinea Pig Maximization Test (GPMT) (OECD TG 406) or the Local Lymph Node Assay

(LLNA) (OECD TG 429). The GPMT involves an intradermal induction phase with and without

adjuvant, followed by a topical challenge to determine if a hypersensitive state has been

induced.
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Induction Phase (Day 0)

Challenge Phase (Day 14)

Evaluation (24 & 48 hours post-challenge)

Intradermal Injections
(Test substance, Freund's Adjuvant)

Topical Application
(Test substance on a patch)

Scoring of Skin Reactions
(Erythema and Edema)

Classification as Sensitizer or Non-sensitizer

Click to download full resolution via product page

Guinea Pig Maximization Test (GPMT) workflow.

Health and Safety Considerations
Exposure Controls

Engineering Controls: Work with 2-Hydroxybutyl methacrylate should be conducted in a

well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure.[9]

Eyewash stations and safety showers should be readily accessible.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles or a face shield are essential to prevent

eye contact.[5]
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Skin Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber, neoprene)

and a lab coat or other protective clothing to prevent skin contact.[5]

Respiratory Protection: If ventilation is inadequate or if there is a risk of inhaling vapors or

aerosols, a NIOSH-approved respirator with an appropriate organic vapor cartridge should

be used.[5]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapor or mist. Wash

hands thoroughly after handling.[9] Keep away from heat, sparks, and open flames.

Storage: Store in a cool, dry, well-ventilated place away from direct sunlight and sources of

ignition.[7] Keep containers tightly closed. The substance may polymerize if not properly

stabilized, and this process can be initiated by heat, light, or contaminants.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Remove contaminated clothing and wash skin with plenty of soap and water. If

skin irritation or a rash occurs, seek medical attention.[5]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[10]

Fire Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[11]

Specific Hazards: The substance is combustible and may form explosive mixtures with air

upon heating. Hazardous combustion products can include carbon monoxide and carbon

dioxide.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[11]

Spill and Leak Procedures
Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

vapors and contact with the spilled material. Wear appropriate PPE.

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,

vermiculite) and place it in a suitable container for disposal. Do not allow the spilled material

to enter drains or waterways.

Occupational Exposure Limits
Currently, there are no specific occupational exposure limits (OELs) established for 2-
Hydroxybutyl methacrylate. However, OELs for other methacrylates can provide guidance for

maintaining a safe working environment.

Table 4: Occupational Exposure Limits for Related Methacrylates

Substance Agency Limit Type Value

Methyl Methacrylate

(MMA)
OSHA PEL (8-hr TWA) 100 ppm[4]

ACGIH TLV (8-hr TWA) 50 ppm[4]

ACGIH STEL (15-min) 100 ppm[4]

NIOSH REL (10-hr TWA) 100 ppm[4]

Ethyl Methacrylate

(EMA)
ACGIH TLV (8-hr TWA) 50 ppm

ACGIH STEL (15-min) 100 ppm

Butyl Methacrylate ACGIH TLV (8-hr TWA) 50 ppm

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure

Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit.
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Logical Relationships for Handling Exposure
The following diagram illustrates a logical workflow for responding to an exposure incident

involving 2-Hydroxybutyl methacrylate.

Immediate First Aid

Exposure Incident Occurs

Assess the Situation
(Route of exposure, amount)

Remove from Exposure Source

Skin Contact:
Wash with soap and water

Eye Contact:
Flush with water for 15 mins

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, do not induce vomiting

Seek Medical Attention

Provide Safety Data Sheet (SDS)
to Medical Personnel Report the Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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